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Compound of Interest

Compound Name: alpha-Cyclopentylmandelic acid

Cat. No.: B126746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the fundamental molecular
characteristics of a-Cyclopentylmandelic acid, a compound of significant interest in
pharmaceutical synthesis and research. Its role as a key intermediate in the development of
various therapeutics underscores the importance of a precise understanding of its molecular
formula and weight.

Quantitative Molecular Data

The essential quantitative data for a-Cyclopentylmandelic acid is summarized in the table
below. This information is foundational for stoichiometric calculations, analytical
characterization, and formulation development.

Parameter Value Citations
Molecular Formula C13H1603 [1112][31[41[5]
Molecular Weight 220.27 g/mol [1]

220.26 g/mol [2](31(5]

220.2643 g/mol [4]

Experimental Protocols
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The determination of the molecular weight and formula of a-Cyclopentylmandelic acid is
typically achieved through a combination of mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination:

o Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to ascertain the
molecular weight.

o Methodology:

o Adilute solution of a-Cyclopentylmandelic acid is prepared in a suitable volatile solvent
(e.g., methanol, acetonitrile).

o The solution is introduced into an electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometer.

o For ESI, the sample is nebulized and ionized to form gaseous ions.
o The ions are then guided into the mass analyzer (e.g., quadrupole, time-of-flight).
o The mass analyzer separates the ions based on their m/z ratio.

o The detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the molecular ion ([M+H]* or [M-H]~) is used to
confirm the molecular weight.

2. Elemental Analysis for Molecular Formula Determination:

o Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the
compound to empirically derive the molecular formula.

o Methodology:

o A precisely weighed sample of a-Cyclopentylmandelic acid is combusted in a furnace with
an excess of oxygen.

o The combustion products (carbon dioxide, water, etc.) are passed through a series of
absorption tubes.
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o The amount of carbon dioxide and water produced is accurately measured.

o The percentages of carbon and hydrogen in the original sample are calculated from these
measurements.

o The percentage of oxygen is typically determined by difference.

o The empirical formula is calculated from the percentage composition, and in conjunction
with the molecular weight from mass spectrometry, the molecular formula is confirmed.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's identity to its
fundamental molecular properties.
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Molecular Properties of a-Cyclopentylmandelic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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